Cas no 926194-33-4 (2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 926194-33-4
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 4665318
• Update Time: 2025-05-21

2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol

• Inchi： 1S/C8H15N3O/c1-5-8(7(12)4-9)6(2)11(3)10-5/h7,12H,4,9H2,1-3H3
• InChI Key： STPGKUVSQGDNCN-UHFFFAOYSA-N
• SMILES： C(C1=C(C)N(C)N=C1C)(O)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol

Introduction to 2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 926194-33-4)

2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 926194-33-4) is a versatile organic compound with a unique structure that combines an amino group, a hydroxyl group, and a trimethylpyrazole moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure allows for multiple functional groups to interact, making it a valuable building block in organic synthesis.

The trimethylpyrazole ring system is a key feature of this compound, contributing to its stability and reactivity. Pyrazoles are heterocyclic compounds known for their aromaticity and ability to participate in hydrogen bonding, which enhances their solubility and bioavailability. The presence of the amino and hydroxyl groups further increases the compound's versatility, enabling it to act as both a nucleophile and a hydrogen bond donor or acceptor in various chemical reactions.

Recent studies have explored the use of 2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol in the development of novel drug delivery systems. Its ability to form stable complexes with metal ions has led to its application in creating targeted drug carriers that can enhance the efficacy of therapeutic agents while reducing side effects. Additionally, researchers have investigated its potential as an antioxidant and anti-inflammatory agent, highlighting its role in combating oxidative stress and inflammatory diseases.

In the field of agrochemistry, this compound has shown promise as a plant growth regulator. Its ability to modulate plant hormone signaling pathways has led to increased crop yields and improved stress tolerance in various agricultural settings. Furthermore, its use as a precursor in the synthesis of fungicides and insecticides has been reported, underscoring its importance in sustainable agriculture.

The synthesis of 2-amino-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production process. The use of green chemistry principles in its synthesis aligns with global efforts to promote sustainable practices in chemical manufacturing.

From a structural perspective, the trimethylpyrazole ring system plays a critical role in determining the compound's physical and chemical properties. The steric hindrance introduced by the methyl groups enhances the molecule's stability while maintaining its reactivity. This balance between stability and reactivity makes it an ideal candidate for use in complex molecular assemblies and supramolecular chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 2-amino-1-(trimethylpyrazolyl)ethanol with unprecedented accuracy. These computational models have provided valuable insights into its potential applications in catalysis and materials science, particularly in the design of novel catalysts for organic transformations.

In conclusion, 2-amino-1-(trimethylpyrazolyl)ethanol (CAS No. 926194) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in future innovations within the chemical sciences.